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Compound of Interest

2-hydroxyethyl disulfide mono-
Compound Name:
Tosylate

Cat. No.: B604955

Essential Safety and Handling Guide for 2-
Hydroxyethyl Disulfide Mono-Tosylate

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-hydroxyethyl disulfide mono-
tosylate. The following procedures are designed to ensure a safe laboratory environment and
minimize risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment

While a specific Safety Data Sheet (SDS) for 2-hydroxyethyl disulfide mono-tosylate is not
readily available, data from structurally similar compounds, such as Di-(2-Hydroxyethyl)
Disulfide, indicate significant potential hazards. Users should handle this compound with the
utmost care, assuming it shares a similar toxicological profile.

Primary Hazards:
» Toxicity: Toxic if swallowed or in contact with skin.[1][2][3]

o Eye Damage: Causes serious eye irritation and may result in permanent eye damage.[1][2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b604955?utm_src=pdf-interest
https://www.benchchem.com/product/b604955?utm_src=pdf-body
https://www.benchchem.com/product/b604955?utm_src=pdf-body
https://www.benchchem.com/product/b604955?utm_src=pdf-body
https://www.cpchem.com/sites/default/files/2022-08/01770455.pdf
https://pim-resources.coleparmer.com/sds/09216.pdf
https://www.chempoint.com/products/download?grade=66280&type=sds
https://www.cpchem.com/sites/default/files/2022-08/01770455.pdf
https://pim-resources.coleparmer.com/sds/09216.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b604955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Skin Sensitization: May cause an allergic skin reaction.[1][3]

e Organ Damage: May cause damage to organs (such as the kidney and liver) through
prolonged or repeated exposure if swallowed.[1][3]

Quantitative Data Summary

Parameter Value Reference
Chemical Formula C4H1002S2 [3]
Molecular Weight 154.25 g/mol [4]
Appearance Aftt-er rﬁelting, clear yellow solid 2]
or liquid.
Boiling Point 158-163 °C at 3.5 mmHg [4]
Melting Point 25-27 °C [4]
Density 1.261 g/mL at 25 °C [4]
Flash Point 112 °C (233.6 °F) - closed cup [4]

Operational Plan: Step-by-Step Handling
Procedures

1. Engineering Controls and Preparation:

¢ Always handle 2-hydroxyethyl disulfide mono-tosylate in a properly functioning chemical
fume hood.[5]

e Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[5]

o Before starting work, ensure all necessary PPE is available and in good condition.

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear chemical safety goggles or a face shield as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[2][5]

Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber) to prevent skin
exposure.[2]

o Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[2]

Respiratory Protection: If there is a risk of inhaling dust or vapors, use a NIOSH/MSHA or
European Standard EN 149 approved respirator.[5]

. Handling the Chemical:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][5]

Avoid contact with skin and eyes.[1][3]

Do not eat, drink, or smoke in the area where the chemical is handled.[1][5]

Wash hands thoroughly after handling.[1][2]

If the compound is solid at room temperature, it may be gently warmed in a water bath to
liquefy it before use.[4]

. In Case of Exposure:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][5]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[2]

Inhalation: Remove the individual from exposure and move to fresh air immediately. If not
breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate
medical attention.[2][5]
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e Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[2][5]

Disposal Plan

1. Waste Collection:

o Collect all waste containing 2-hydroxyethyl disulfide mono-tosylate in a designated,
properly labeled, and sealed container.

« If a spill occurs, soak it up with an inert absorbent material (e.g., sand, silica gel, acid binder,
universal binder, sawdust) and place it in a suitable, closed container for disposal.[1][5]

2. Waste Disposal:
» Dispose of chemical waste in accordance with all local, state, and federal regulations.
» Do not flush the material into surface water or a sanitary sewer system.[5]

o Contaminated clothing should be washed before reuse.[3]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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